Cas no 133-37-9 (DL-Tartaric acid)

• Product Name: DL-Tartaric acid
• CAS No: 133-37-9
• MF: C₄H₆O₆
• MW: 150.0868
• MDL: MFCD00071626
• CID: 36304
• PubChem ID: 24845619
• Update Time: 2025-07-28

DL-Tartaric acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroxysuccinic acid
• DL-Dihydroxysuccinic acid
• DL-Tartaric acid anhydrous
• Tartaric Acid
• racemic acid
• 2,3-Dihydroxybutanedioic acid
• Natural tartaric acid
• (±)-Tartaric Acid
• DL-Tartaric acid
• DL-Tartaricacidhydrate
• DL-2,3-Dihydroxybutanedioic acid
• DL-Tartaric acid concentrate
• Resolvable tartaric acid
• Uvic acid
• Sal tartar
• DL-Tartaric
• DL-TARTRATE
• DL-Weinsαure
• Traubensaure
• Traubensαure
• Vogesensαure
• Racemic tartaric acid
• Paratartaric aicd
• Paratartaric acid
• Threaric acid
• Tartaric acid D,L
• BUTANEDIOIC ACID, 2,3-DIHYDROXY-
• (2RS,3RS)-Tartaric acid
• (+)-Tartaric acid
• NSC62778
• (.+-.)-Tartaric acid
• (2R,3R)-Tartaric acid
• FEWJPZIEWOKRBE-UHFFFAOYSA-N
• Butanedioic acid, 2,
• EN300-19175
• Tox21_302052
• C4H6O6
• 868-14-4
• HMS3370M15
• NCI60_001102
• MFCD00064206
• Kyselina vinna [Czech]
• bmse000167
• 2,3-Dihydroxysuccinic acid, (DL)-
• CAS-133-37-9
• 1007601-97-9
• 1,2-dicarboxylic acid
• (2S,3S)-(-)-Tartaric acid; D(-)-Threaric acid;D(-)-Dihydroxysuccinic acid
• NS00079739
• E-7050 (2S,3S)-2,3-dihydroxysuccinic acid
• NS00078822
• CHEBI:15674
• SB44180
• Butanedioic acid, 2,3-dihydroxy-; 2,3-Dihydroxybutanedioic acid
• SCHEMBL848
• NSC 148314
• DTXCID3026986
• SB44181
• NS00079339
• Butanedioic acid, 2,3-dihydroxy-, (R*,R*)-
• STK387106
• F2191-0230
• Butanedioic acid,3-dihydroxy-
• Tartaric acid, (DL)-
• HY-N2436
• (+)-2,3-dihydroxybutanedioic acid
• NSC133735
• Q194322
• DTXSID501031477
• d-alpha,beta-Dihydroxysuccinic acid
• Tartaric acid [USAN:JAN]
• Tartaric acid, (.+/-.)-
• 2,3-Dihydroxysuccinicacid
• DTXSID5046986
• DB-016129
• TARTARIC ACID, (L)
• 2,3-Dihydrosuccinic acid
• NSC148314
• BCP14303
• Copper, mixt. with [R-(R*,R*)]-2,3-dihydroxybutanedioic acid monopotassium salt
• DB-016159
• 3-carboxy-2,3-dihydroxypropanoic acid
• Butanedioic acid, 2,3-dihydroxy-(R*,R*)-(.+/-.)-
• WLN: QVYQYQVQ
• (+/-)-2,3-dihydroxy-1,4-butanedioic acid
• Z104473036
• BBL011588
• AS-10983
• NCGC00256063-01
• tartrate
• Tartaric acid, L-(+)-
• (-) D-Tartaric acid
• NCGC00347131-03
• D(-)-Tartaric acid; DL-Tartaric acid;
• CS-0022654
• Succinic acid,3-dihydroxy
• (+)-2,3-dihydroxy-1,4-butanedioic acid
• NSC608773
• Sal tartar (Salt/Mix)
• Succinic acid,3-dihydroxy-
• 2,3-dihydroxy-[R-(R*,R*)]-Butanedioicacid
• Tartaric acid, (.+-.)-
• Butanedioic acid,3-dihydroxy-, (R*,R*)-(.+-.)-
• NSC-608773
• NSC-148314
• 133-37-9
• MFCD00071626
• Butanedioic acid,3-dihydroxy- [R-(R*,R*)]-
• 526-83-0
• Kyselina 2,3-dihydroxybutandiova [Czech]
• Dihydroxysuccinic acid, (DL)-
• T0001
• d-.alpha.,.beta.-Dihydroxysuccinic acid
• Butanedioic acid, 2,3-dihydroxy- (R-(R*,R*))-
• AKOS000120086
• (-) tartaric acid
• Tartaric acid (VAN)
• DA-62945
• s2997
• (+) tartaric acid
• SMP2_000051
• AKOS016844048
• CHEMBL333714
• DB-042899
• (.+/-.)-Tartaric acid
• NSC-133735
• Oprea1_827092
• NSC155080
• Malic acid, 3-hydroxy-

• MDL： MFCD00071626
• Inchi： 1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)
• InChI Key： FEWJPZIEWOKRBE-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C(=O)O[H])C([H])(C(=O)O[H])O[H]
• BRN： 1725148

Computed Properties

• Exact Mass: 150.01600
• Monoisotopic Mass: 150.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• Topological Polar Surface Area: 115A^2
• Isotope Atom Count: 0
• Surface Charge: 0
• XLogP3: -1.9

Experimental Properties

• Color/Form: Colorless crystal or white crystalline powder
• Density: 1.788
• Melting Point: 210-212 °C (lit.)
• Boiling Point: 191.59°C (rough estimate)
• Flash Point: Fahrenheit: 410 ° f
  Celsius: 210 ° c
  
• Refractive Index: 1.5860 (estimate)
• PH: 1.6 (100g/l, H2O, 25℃)
• Solubility: H2O: 0.1 g/mL, clear
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with bases, oxidizing agents, reducing agents, silver.
• PSA: 115.06000
• LogP: -2.12260
• pka: 3.03, 4.37(at 25℃)
• FEMA: 3044 | TARTARIC ACID (D-, L-, DL-, MESO-)
• Merck: 9069
• Specific Rotation: 0° (c=20, H2O)
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water and ethanol, slightly soluble in ether and chloroform,. Insoluble in benzene.

DL-Tartaric acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on DL-Tartaric acid

DL-Tartaric Acid (133-37-9): Chemical Properties and Applications in Biomedicine

DL-Tartaric Acid (CAS 133-37-9), a racemic mixture of D- and L-tartaric acid, is a naturally occurring organic compound with significant applications in the biomedical and pharmaceutical industries. Its unique chemical structure, characterized by two chiral centers, makes it a versatile intermediate in drug synthesis and formulation. Researchers have extensively studied its role as a chiral resolving agent, particularly in the separation of enantiomers, which is critical for developing optically pure pharmaceuticals. The compound's ability to form stable complexes with metal ions also enhances its utility in drug delivery systems. With the growing demand for enantiomerically pure drugs, DL-Tartaric Acid's relevance in pharmaceutical R&D continues to rise, aligning with trends in personalized medicine and targeted therapies.

DL-Tartaric Acid (133-37-9) in Drug Formulation and Enhancement

In drug formulation, DL-Tartaric Acid (133-37-9) serves as a key excipient due to its acidifying and stabilizing properties. It is widely used to improve the solubility and bioavailability of poorly water-soluble drugs, a major challenge in modern pharmacology. For instance, its incorporation into effervescent tablets and oral suspensions enhances patient compliance by masking bitter tastes and accelerating dissolution rates. Recent studies highlight its potential in nanoparticle-based drug delivery, where it acts as a surface modifier to improve targeting efficiency. As the pharmaceutical industry shifts toward patient-centric formulations, DL-Tartaric Acid's role in optimizing drug performance remains a focal point for researchers and manufacturers alike.

DL-Tartaric Acid (133-37-9) and Its Role in Antibacterial Research

The antimicrobial properties of DL-Tartaric Acid (CAS 133-37-9) have garnered attention in the fight against antibiotic-resistant pathogens. Studies demonstrate its synergistic effects when combined with conventional antibiotics, potentially reducing required dosages and mitigating resistance development. Its chelating ability disrupts metal-dependent enzymatic processes in bacteria, offering a novel mechanism for antimicrobial therapy. With the global health crisis posed by multidrug-resistant infections, DL-Tartaric Acid's potential as an adjuvant or standalone agent is a promising avenue for further exploration, particularly in topical and wound care applications.

Safety and Regulatory Status of DL-Tartaric Acid (133-37-9)

DL-Tartaric Acid (133-37-9) is classified as Generally Recognized as Safe (GRAS) by regulatory agencies such as the FDA and EFSA, making it a preferred choice for pharmaceutical and food applications. Toxicological studies confirm its low toxicity profile at therapeutic doses, though excessive intake may lead to gastrointestinal disturbances. Its compliance with ICH Q3C guidelines for residual solvents further underscores its suitability for use in drug manufacturing. As consumers increasingly prioritize safety and transparency, the compound's well-documented regulatory status provides a competitive edge in the market.

Future Prospects of DL-Tartaric Acid (133-37-9) in Biopharmaceuticals

Emerging research positions DL-Tartaric Acid (CAS 133-37-9) as a candidate for biopharmaceutical innovation, particularly in biologics stabilization and biosimilar development. Its ability to maintain protein conformation under stress conditions is being explored for mRNA vaccine formulations and monoclonal antibody therapies. Additionally, its eco-friendly profile aligns with the pharmaceutical industry's push toward green chemistry, reducing environmental impact during production. As the demand for advanced therapeutics grows, DL-Tartaric Acid's multifunctionality ensures its continued relevance in cutting-edge biomedical applications.